Cas no 1805420-57-8 (4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805420-57-8
• MF: C₉H₆Cl₂F₂N₂
• MW: 251.060146808624
• CID: 4874237
• Update Time: 2025-06-15

4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H6Cl2F2N2/c10-4-6-7(11)3-5(1-2-14)15-8(6)9(12)13/h3,9H,1,4H2
• InChI Key： GWZCKHMNYURZGR-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC#N)N=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile

Professional Introduction to 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805420-57-8)

4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805420-57-8, is a pyridine derivative featuring a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including chloro, chloromethyl, and difluoromethyl substituents, endows this compound with diverse reactivity and potential applications in drug discovery and material science.

The< strong>pyridine core of 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets in multiple ways. Pyridine derivatives are well-known for their role in the development of pharmaceuticals, often serving as key pharmacophores in small-molecule drugs. The specific arrangement of substituents on the pyridine ring in this compound not only enhances its binding affinity to biological receptors but also influences its metabolic stability and pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, pyridine-based molecules have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile make it an attractive candidate for further exploration in this context. Specifically, the chloromethyl group provides a site for nucleophilic substitution reactions, allowing for the facile introduction of additional functional groups that can modulate biological activity.

The difluoromethyl group is another critical feature of this compound, as fluorinated aromatic compounds are known to exhibit enhanced metabolic stability and improved bioavailability. This property is particularly valuable in drug design, where maintaining the integrity of a drug molecule throughout its biological cycle is essential for achieving therapeutic efficacy. Furthermore, the presence of both chloro and difluoromethyl substituents on adjacent positions on the pyridine ring may contribute to steric hindrance effects that can fine-tune interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for constructing complex heterocyclic frameworks. The synthesis of 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile exemplifies these advancements, as it involves multi-step reactions that showcase the versatility of modern synthetic strategies. For instance, the introduction of the chloromethyl group can be achieved through nucleophilic addition reactions, while the incorporation of the difluoromethyl group may involve metal-catalyzed cross-coupling reactions or halogen-metal exchange processes.

The utility of this compound extends beyond pharmaceutical applications; it also holds promise in agrochemical research. Pyridine derivatives are commonly used as intermediates in the synthesis of pesticides and herbicides due to their ability to interfere with enzymatic pathways in pests. The unique combination of functional groups in 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile could potentially lead to the development of novel agrochemicals with improved efficacy and reduced environmental impact.

In conclusion, 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805420-57-8) is a versatile chemical entity with significant potential in both pharmaceutical and agrochemical research. Its unique structural features, including multiple< strong>functional groups, make it a valuable building block for synthesizing bioactive molecules. As research continues to uncover new applications for heterocyclic compounds, this compound is likely to play an increasingly important role in drug discovery and material science.